Mechanism of the initiation of polymerization by metal carbonyl-halide systems
Transactions of the Faraday Society Pub Date: DOI: 10.1039/TF9646000751
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Journal Name：Transactions of the Faraday Society
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CAS no.: 98020-60-1
